5β-Hydroxy Drospirenone
5β-Hydroxy Drospirenone
Brand Name:
Vulcanchem
CAS No.:
197721-70-3
VCID:
VC0133115
InChI:
InChI=1S/C24H32O4/c1-21-6-3-12(25)11-23(21,27)16-9-13(16)19-15(21)4-7-22(2)20(19)14-10-17(14)24(22)8-5-18(26)28-24/h13-17,19-20,27H,3-11H2,1-2H3/t13-,14+,15-,16+,17-,19+,20-,21+,22-,23+,24-/m0/s1
SMILES:
CC12CCC(=O)CC1(C3CC3C4C2CCC5(C4C6CC6C57CCC(=O)O7)C)O
Molecular Formula:
C24H32O4
Molecular Weight:
384.5 g/mol
5β-Hydroxy Drospirenone
CAS No.: 197721-70-3
Reference Standards
VCID: VC0133115
Molecular Formula: C24H32O4
Molecular Weight: 384.5 g/mol
| CAS No. | 197721-70-3 |
|---|---|
| Product Name | 5β-Hydroxy Drospirenone |
| Molecular Formula | C24H32O4 |
| Molecular Weight | 384.5 g/mol |
| IUPAC Name | (1R,2R,4R,5R,10R,11S,14S,15S,16S,18S,19S)-5-hydroxy-10,14-dimethylspiro[hexacyclo[9.8.0.02,4.05,10.014,19.016,18]nonadecane-15,5'-oxolane]-2',7-dione |
| Standard InChI | InChI=1S/C24H32O4/c1-21-6-3-12(25)11-23(21,27)16-9-13(16)19-15(21)4-7-22(2)20(19)14-10-17(14)24(22)8-5-18(26)28-24/h13-17,19-20,27H,3-11H2,1-2H3/t13-,14+,15-,16+,17-,19+,20-,21+,22-,23+,24-/m0/s1 |
| Standard InChIKey | RQANBDIXNMIXPA-DHHRPGCOSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C[C@]1([C@@H]3C[C@@H]3[C@@H]4[C@@H]2CC[C@]5([C@H]4[C@@H]6C[C@@H]6[C@@]57CCC(=O)O7)C)O |
| SMILES | CC12CCC(=O)CC1(C3CC3C4C2CCC5(C4C6CC6C57CCC(=O)O7)C)O |
| Canonical SMILES | CC12CCC(=O)CC1(C3CC3C4C2CCC5(C4C6CC6C57CCC(=O)O7)C)O |
| Synonyms | (2’S,5R,6R,7R,8R,9S,10R,13S,14S,15S,16S)-Octadecahydro-5-hydroxy-10,13-dimethylspiro[17H-dicyclopropa[6,7:15,16]cyclopenta[a]phenanthrene-17,2’(5’H)-furan]-3,5’(2H)-dione; 6β,7β:15β,16β-Dimethylene-5β-hydroxy-3-oxo-17α-_x000B_pregnane-21,17-carbolactone; |
| PubChem Compound | 15516076 |
| Last Modified | Nov 11 2021 |
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